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Compound of Interest

Compound Name: 5-Bromo-2-(methylsulfinyl)pyridine

CAS No.: 1193244-90-4

Cat. No.: B3220238

Get Quote

Introduction to the Analytical Strategy
The comprehensive characterization of 5-Bromo-2-(methylsulfinyl)pyridine necessitates a

multi-faceted analytical approach. This involves the use of chromatographic techniques to

assess purity and identify any process-related impurities or degradation products, and

spectroscopic methods for the unambiguous elucidation and confirmation of its chemical

structure. The interplay between these techniques provides a complete profile of the molecule.

A logical workflow for the analytical characterization of 5-Bromo-2-(methylsulfinyl)pyridine is

presented below. This workflow ensures that both the purity and identity of the compound are

rigorously established.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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